4-(Carboxymethyl)phenylboronic acid pinacol ester
Overview
Description
4-(Carboxymethyl)phenylboronic acid pinacol ester is generally used in metal-catalyzed C-C bond formation reactions . It can be used as an intermediate to prepare hydantoin-derived autotaxin inhibitors and as a substrate in the synthesis of reactive oxygen species (ROS)-sensitive and H2O2-eliminating materials by interlinking phenylboronic acid pinacol esters onto β-cyclodextrin .
Molecular Structure Analysis
The molecular formula of 4-(Carboxymethyl)phenylboronic acid pinacol ester is C14H19BO4 . Its IUPAC name is 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetic acid . The SMILES string representation is CC1©OB(OC1©C)C1=CC=C(CC(O)=O)C=C1 .Physical And Chemical Properties Analysis
The compound is a solid with a melting point of 165-170 °C . Its molecular weight is 262.11 g/mol .Scientific Research Applications
Autotaxin Inhibitors Synthesis
This compound serves as an intermediate in the preparation of hydantoin-derived autotaxin inhibitors. Autotaxin is an enzyme implicated in various physiological processes and diseases, including cancer progression and inflammation. Inhibitors targeting autotaxin can potentially lead to new therapeutic strategies .
ROS-Sensitive Materials
It acts as a substrate in the synthesis of reactive oxygen species (ROS)-sensitive and hydrogen peroxide (H2O2)-eliminating materials. By interlinking phenylboronic acid pinacol esters onto β-cyclodextrin, researchers can create materials that respond to oxidative stress, which is valuable in biomedical applications .
Suzuki–Miyaura Coupling
Phenylboronic acid pinacol esters, including this compound, are used in Suzuki–Miyaura coupling reactions. This is a type of cross-coupling reaction that forms carbon-carbon bonds and is widely used in the synthesis of pharmaceuticals, agrochemicals, and organic materials .
Diels-Alder Reactions
The compound is utilized in Diels-Alder reactions with styrene and trans-β-nitrostyrene, which are significant carbon-carbon bond-forming reactions used in the synthesis of various complex organic compounds .
Fluorescent Probes
It can also serve as a fluorescent probe or analytical reagent due to its boronic acid moiety’s ability to bind with diols, such as sugars, which is useful in detecting biological molecules or environmental analytes .
Borylation Reactions
This compound can be used for borylation at the benzylic C-H bond of alkylbenzenes to form pinacol benzyl boronate, which is a key intermediate in organic synthesis and medicinal chemistry .
MilliporeSigma - 4-(Carboxymethyl)phenylboronic acid pinacol ester MilliporeSigma - Phenylboronic acid pinacol ester ChemBK - 对甲氧羰基苯硼酸频哪醇酯 MilliporeSigma - 4,4,5,5-Tetramethyl-1,3,2-dioxaborolane
Mechanism of Action
Target of Action
Boronic acids and their derivatives are known to interact with various biological targets, including enzymes and receptors, by forming reversible covalent bonds with hydroxyl groups .
Mode of Action
The compound’s mode of action is primarily through its ability to form boronate esters with diols in biological systems . This property is exploited in the Suzuki-Miyaura cross-coupling reaction, a powerful tool for forming carbon-carbon bonds in organic synthesis . The compound can also act as a substrate in the synthesis of reactive oxygen species (ROS)-sensitive and H2O2-eliminating materials .
Biochemical Pathways
For instance, it can be used as an intermediate to prepare hydantoin-derived autotaxin inhibitors .
Pharmacokinetics
It’s important to note that the pharmacokinetics of boronic acids and their esters can be influenced by factors such as their pka values, the presence of transporters, and their potential to form boronate complexes with diols .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, the rate of hydrolysis of phenylboronic pinacol esters is known to be dependent on the pH, with the reaction being considerably accelerated at physiological pH . Additionally, the compound should be stored in a dry, cool, and well-ventilated place under inert gas to maintain its stability .
Safety and Hazards
Future Directions
The compound’s potential for use in the synthesis of reactive oxygen species (ROS)-sensitive and H2O2-eliminating materials suggests it could have applications in the development of new materials . Additionally, its use as an intermediate in the preparation of hydantoin-derived autotaxin inhibitors indicates potential applications in pharmaceutical research .
properties
IUPAC Name |
2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19BO4/c1-13(2)14(3,4)19-15(18-13)11-7-5-10(6-8-11)9-12(16)17/h5-8H,9H2,1-4H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FNLWHBHWDXCWHV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC=C(C=C2)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19BO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70395470 |
Source
|
| Record name | [4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70395470 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Carboxymethyl)phenylboronic acid pinacol ester | |
CAS RN |
797755-07-8 |
Source
|
| Record name | [4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70395470 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetic Acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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